Cas no 941897-04-7 (1-benzyl-4-5-(4-bromophenyl)furan-2-carbothioylpiperazine)

• Product Name: 1-benzyl-4-5-(4-bromophenyl)furan-2-carbothioylpiperazine
• CAS No: 941897-04-7
• MF: C₂₂H₂₁BrN₂OS
• MW: 441.383943319321
• CID: 5430255
• PubChem ID: 16957246
• Update Time: 2025-10-19

1-benzyl-4-5-(4-bromophenyl)furan-2-carbothioylpiperazine Chemical and Physical Properties

Names and Identifiers

• F3271-0100
• 941897-04-7
• 1-benzyl-4-[5-(4-bromophenyl)furan-2-carbothioyl]piperazine
• AKOS024481797
• (4-benzylpiperazin-1-yl)(5-(4-bromophenyl)furan-2-yl)methanethione
• (4-benzylpiperazin-1-yl)-[5-(4-bromophenyl)furan-2-yl]methanethione
• 1-benzyl-4-5-(4-bromophenyl)furan-2-carbothioylpiperazine

• Inchi： 1S/C22H21BrN2OS/c23-19-8-6-18(7-9-19)20-10-11-21(26-20)22(27)25-14-12-24(13-15-25)16-17-4-2-1-3-5-17/h1-11H,12-16H2
• InChI Key： YNGOFYLVPFXQFB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C(C(N2CCN(CC3C=CC=CC=3)CC2)=S)O1

Computed Properties

• Exact Mass: 440.05580g/mol
• Monoisotopic Mass: 440.05580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 51.7Ų

Additional information on 1-benzyl-4-5-(4-bromophenyl)furan-2-carbothioylpiperazine

Introduction to 1-benzyl-4-5-(4-bromophenyl)furan-2-carbothioylpiperazine (CAS No. 941897-04-7) and Its Emerging Applications in Chemical Biology

The compound 1-benzyl-4-5-(4-bromophenyl)furan-2-carbothioylpiperazine (CAS No. 941897-04-7) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, comprising a benzyl group, a furan ring, and a piperazine moiety, make it a versatile scaffold for designing novel bioactive molecules. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging applications in drug discovery, emphasizing recent advancements in the field.

At the core of understanding 1-benzyl-4-5-(4-bromophenyl)furan-2-carbothioylpiperazine lies its intricate molecular architecture. The presence of a furan ring introduces oxygen heterocyclic characteristics, which can influence both electronic and steric properties. The benzyl group serves as an electron-donating substituent, enhancing reactivity at certain positions, while the piperazine moiety contributes to basicity and solubility, making it amenable for various biochemical interactions. The 4-bromophenyl substituent further adds to the molecule's complexity by introducing a halogen atom capable of participating in cross-coupling reactions, a cornerstone of modern synthetic organic chemistry.

Recent studies have highlighted the importance of such multifunctional scaffolds in medicinal chemistry. The combination of a furan ring with a piperazine core has been explored in the development of antipsychotic and antidepressant agents due to the piperazine's ability to modulate neurotransmitter systems. Additionally, the brominated aromatic ring provides a handle for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the construction of more elaborate structures. This flexibility has made 1-benzyl-4-5-(4-bromophenyl)furan-2-carbothioylpiperazine a valuable building block in synthetic strategies targeting neurological disorders.

The synthesis of 1-benzyl-4-5-(4-bromophenyl)furan-2-carbothioylpiperazine involves several key steps that showcase modern synthetic methodologies. The construction of the furan ring can be achieved through classic methods such as the Diels-Alder reaction or more contemporary approaches like transition-metal-catalyzed cyclizations. Once the furan core is established, thioylation at the 2-position introduces the sulfur atom necessary for subsequent piperazine coupling. The final step involves linking the piperazine moiety to the thioylated furan via nucleophilic substitution or condensation reactions. These synthetic routes highlight the compound's accessibility while maintaining high yields and purity, crucial for pharmaceutical applications.

In terms of biological activity, preliminary studies on derivatives of 1-benzyl-4-5-(4-bromophenyl)furan-2-carbothioylpiperazine have revealed promising results in modulating enzyme activity and receptor binding. For instance, modifications at the benzyl and bromophenyl positions have been shown to influence binding affinity to certain protein targets, suggesting potential therapeutic applications in areas such as cancer chemoprevention and inflammation control. The piperazine group's interaction with biological targets like serotonin receptors underscores its relevance in developing next-generation neuromodulators.

The integration of computational chemistry has further accelerated the exploration of 1-benzyl-4-5-(4-bromophenyl)furan-2-carbothioylpiperazine's potential. Molecular modeling techniques allow researchers to predict binding modes and optimize lead structures before experimental validation. This synergy between computational and experimental approaches has been instrumental in identifying novel analogs with enhanced efficacy and reduced side effects. For example, virtual screening campaigns have pinpointed specific structural motifs within this compound class that exhibit high selectivity for particular biological pathways.

Future directions in research may focus on expanding the chemical space explored by this scaffold through library synthesis and high-throughput screening (HTS). By systematically varying substituents on the benzyl, furan, and bromophenyl moieties, researchers can generate diverse libraries for rapid evaluation against various disease targets. Additionally, exploring alternative synthetic routes could improve scalability and cost-effectiveness for industrial applications. Collaborative efforts between academia and industry are likely to drive innovation by leveraging expertise in medicinal chemistry and process chemistry.

The growing interest in heterocyclic compounds like 1-benzyl-4-5-(4-bromophenyl)furan-2-carbothioylpiperazine reflects broader trends in drug discovery towards more complex molecular architectures capable of engaging multiple biological targets simultaneously. This approach aligns with principles of polypharmacology—a strategy that aims to treat complex diseases by modulating multiple pathways at once—offering hope for addressing unmet medical needs more effectively than single-target therapies.

In conclusion,1-benzyl-4-5-(4-bromophenyl)furan-2-carbothioylpiperazine (CAS No. 941897-04-7) stands out as a versatile scaffold with significant implications for chemical biology and pharmaceutical development. Its unique structural features enable diverse synthetic modifications while offering promising opportunities for therapeutic intervention across multiple disease areas. As research continues to uncover new applications for this compound class,1-benzyl-4-5-(4-bromophenyl)furan-2-carbothioylpiperazine is poised to play an increasingly important role in shaping future drug discovery efforts.